
Compound Identification and Physicochemical
Profile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,5-Dibromo-4-chloroaniline

CAS No.: 35754-04-2

Cat. No.: B2382489

Get Quote

3,5-Dibromo-4-chloroaniline is a polyhalogenated aromatic amine. Its structure suggests a

crystalline solid with low water solubility, characteristic of this chemical class. Understanding its

fundamental properties is the first step in a thorough risk assessment.

Property Value Source

IUPAC Name 3,5-dibromo-4-chloroaniline PubChem[1]

Molecular Formula C₆H₄Br₂ClN PubChem[1]

Molecular Weight 285.36 g/mol PubChem[1]

CAS Number 35754-04-2 PubChem[1]

Canonical SMILES C1=C(C=C(C(=C1Br)Cl)Br)N PubChem[1]

InChIKey
STUCDJFRZFSHTB-

UHFFFAOYSA-N
PubChem[1]
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The primary hazards of 3,5-Dibromo-4-chloroaniline can be inferred from well-documented,

structurally similar compounds. Halogenated anilines are known for their systemic toxicity,

potential carcinogenicity, and environmental hazards. The following table synthesizes the GHS

classifications from several analogs to build a predicted hazard profile.
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Hazard Class
Predicted Classification
for 3,5-Dibromo-4-
chloroaniline

Rationale Based on
Structural Analogs

Acute Toxicity, Oral
Category 3 or 4 (Toxic or

Harmful if swallowed)

4-Chloroaniline is Category 3

(Toxic if swallowed)[2][3]. 3-

Bromo-4-chloroaniline and 4-

Bromo-3-chloroaniline are

noted as Harmful if

swallowed[4][5]. The presence

of multiple halogen

substituents warrants a high

degree of caution.

Acute Toxicity, Dermal
Category 3 (Toxic in contact

with skin)

4-Chloroaniline is Category 3

(Toxic in contact with skin)[2]

[3]. 4-Bromoaniline is also

classified as toxic in contact

with skin[6]. Dermal absorption

is a significant route of

exposure for anilines.[7]

Acute Toxicity, Inhalation
Category 3 or 4 (Toxic or

Harmful if inhaled)

4-Chloroaniline is Category 3

(Toxic if inhaled)[2][3]. Harmful

if inhaled is noted for 4-Bromo-

3-chloroaniline and 3-Bromo-4-

chloroaniline[4][5]. As a solid,

the primary inhalation risk is

from dust.

Skin Sensitization
Category 1 (May cause an

allergic skin reaction)

This is a common hazard for

anilines. 4-Chloroaniline is a

known skin sensitizer[2][3][7].

Carcinogenicity Suspected Carcinogen

(Category 1B or 2)

This is a critical concern. 4-

Chloroaniline is classified as a

Category 1B carcinogen (May

cause cancer)[2][3] and is

listed by IARC as Group 2B

(Possibly carcinogenic to
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humans)[7]. The carcinogenic

potential of halogenated

anilines is well-established.

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

(spleen, liver, kidneys, blood)

through prolonged or repeated

exposure

Repeated exposure to 4-

chloroaniline affects the blood,

liver, spleen, and kidneys. This

is often linked to

methemoglobinemia, a

condition where the blood's

ability to carry oxygen is

reduced[7][8].

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

Halogenated aromatics are

notoriously persistent and toxic

in aquatic environments. This

classification is consistent

across analogs like 4-

chloroaniline[2][3][7].

Proactive Risk Management: Exposure Controls and
Personal Protection
Given the high inferred toxicity, a multi-layered approach to exposure control is mandatory. The

causality is clear: engineering controls are the primary barrier, and PPE serves as the essential

secondary defense.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All work involving weighing, transferring, or handling 3,5-Dibromo-4-
chloroaniline powder or its solutions must be conducted within a certified chemical fume

hood. This is non-negotiable and directly mitigates the risk of inhaling toxic dust or vapors.

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive

emissions.[9]
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Designated Area: Establish a designated area within the lab specifically for working with this

compound to prevent cross-contamination.

Personal Protective Equipment (PPE): A Self-Validating
System
The choice of PPE must be deliberate and based on the specific experimental task.
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Task Assessment

PPE Selection Logic

Required PPE Ensemble

Start: Handling
3,5-Dibromo-4-chloroaniline

Identify Experimental Task

Weighing Solid

Solid Powder

Preparing Solution

Liquid Handling

Running Reaction
(Heated or Pressurized)

Reaction Conditions

Baseline PPE + 
- Face Shield

- Disposable Sleeves

Baseline PPE:
- Nitrile Gloves (Double)

- Safety Goggles
- Full-Length Lab Coat

Baseline PPE + 
- Face Shield

- Chemical-Resistant Apron

Spill Incident
Assessment

Response Actions

Spill Occurs Assess Spill Size
& Location

Small Spill (<1g)
Inside Fume HoodSmall & Contained

Large Spill (>1g)
or Outside Hood

Large or Uncontained

1. Don Full PPE
2. Cover with Inert Absorbent
3. Collect in Sealed Container

4. Decontaminate Area

1. Evacuate Immediate Area
2. Alert Others & EHS

3. Secure the Area
4. Do Not Attempt Cleanup
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Click to download full resolution via product page

Caption: Decision-making flowchart for spill response.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention. [10]* Skin

Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

[10]* Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If the victim is not breathing, perform artificial respiration. Seek immediate medical

attention. [10]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention. [10]

Waste Disposal
All waste containing 3,5-Dibromo-4-chloroaniline, including contaminated PPE, spill cleanup

materials, and empty containers, must be treated as hazardous waste.

Collect waste in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal must be handled by a licensed environmental waste management company, in

strict accordance with all local, state, and federal regulations. [9]Based on analogs like p-

chloroaniline, it may fall under specific EPA waste numbers (e.g., P024), requiring

specialized disposal procedures. [7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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